Cas no 1125702-53-5 (4-Quinolinemethanol, 2-chloro-7,8-difluoro-)

• Product Name: 4-Quinolinemethanol, 2-chloro-7,8-difluoro-
• CAS No: 1125702-53-5
• MF: C₁₀H₆ClF₂NO
• MW: 229.610548496246
• CID: 2132604
• PubChem ID: 46835259
• Update Time: 2025-04-21

4-Quinolinemethanol, 2-chloro-7,8-difluoro- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinemethanol, 2-chloro-7,8-difluoro-
• (2-chloro-7,8-difluoroquinolin-4-yl)methanol
• DTXSID40676349
• SCHEMBL3951581
• AKOS015856494
• 1125702-53-5
• (2-chloro-7,8-difluoro-4-quinolyl)methanol

• Inchi： 1S/C10H6ClF2NO/c11-8-3-5(4-15)6-1-2-7(12)9(13)10(6)14-8/h1-3,15H,4H2
• InChI Key： ITOLRSPRANNPPX-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C2C=CC(=C(C2=N1)F)F

Computed Properties

• Exact Mass: 229.011
• Monoisotopic Mass: 229.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-quinolinemethanols